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Compound of Interest

Ethyl 5-(chloromethyl)isoxazole-3-
Compound Name:
carboxylate

cat. No.: B1283308

Technical Support Center: Ethyl 5-
(chloromethyl)isoxazole-3-carboxylate

Important Notice: Following a comprehensive search, a detailed Material Safety Data Sheet
(MSDS) specifically for Ethyl 5-(chloromethyl)isoxazole-3-carboxylate (CAS No. 3209-40-3)
could not be located. The information provided below is based on general chemical safety
principles and data for structurally similar compounds. This guide should be used for
preliminary informational purposes only. It is imperative for all researchers, scientists, and drug
development professionals to conduct a thorough, substance-specific risk assessment and
consult with their institution's Environmental Health and Safety (EHS) department before
handling this chemical.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Ethyl 5-(chloromethyl)isoxazole-3-
carboxylate?

Al: While a specific hazard profile is not available, based on its chemical structure, Ethyl 5-
(chloromethyl)isoxazole-3-carboxylate is anticipated to be an irritant. Compounds with
similar functional groups can cause skin, eye, and respiratory tract irritation. Due to the
presence of a chloromethyl group, it may also act as a lachrymator and have alkylating
properties, which warrants careful handling to avoid exposure.
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Q2: What personal protective equipment (PPE) should | wear when working with this
compound?

A2: Given the lack of specific data, a cautious approach is necessary. The following PPE is
recommended as a minimum standard:

e Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Glove integrity should
be checked before each use.

» Body Protection: A laboratory coat is mandatory. For procedures with a higher risk of
splashes, a chemical-resistant apron or suit is recommended.

o Respiratory Protection: Work should be conducted in a well-ventilated laboratory, preferably
within a certified chemical fume hood. If engineering controls are not sufficient, a NIOSH-
approved respirator appropriate for organic vapors should be used.

Q3: How should | properly store Ethyl 5-(chloromethyl)isoxazole-3-carboxylate?

A3: It is recommended to store the compound in a tightly sealed container in a cool, dry, and
well-ventilated area. It should be stored away from incompatible materials such as strong
oxidizing agents, acids, and bases. The recommended storage temperature is between 2-8°C.

Q4: What should | do in case of accidental skin or eye contact?
A4: Immediate action is crucial to minimize potential harm.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do so. Seek immediate medical attention.

Q5: How should I handle a small spill of this compound?

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1283308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

A5: For a small spill, ensure the area is well-ventilated and wear appropriate PPE. Absorb the
spill with an inert, non-combustible material such as sand, vermiculite, or diatomaceous earth.
Collect the absorbed material into a suitable container for disposal. Clean the spill area
thoroughly with a suitable solvent, followed by soap and water.

Q6: What are the known incompatibilities for this chemical?

A6: While specific incompatibility data is not available, it is prudent to avoid contact with strong
oxidizing agents, strong acids, and strong bases, as these can lead to vigorous and potentially
hazardous reactions.

Troubleshooting Guide

Issue Possible Cause Recommended Action

Immediately move to an area
with fresh air. If symptoms

persist, seek medical attention.

Eye, skin, or respiratory Inadequate ventilation or )
T ) ) ) Review and enhance
irritation during handling. improper PPE. o
ventilation (use a fume hood)
and ensure correct PPE is
being used.
Do not use the compound.
Dispose of it according to
The compound has changed Potential degradation or institutional and local
color or consistency. contamination. regulations. Review storage

conditions to ensure they are

appropriate.

If safe to do so, cool the
reaction vessel. Be prepared

. o for a potential runaway
Potential incompatibility with

A reaction involving this ] reaction. In the future, conduct
_ _ other reagents or improper _
compound is more vigorous ] N a thorough literature search for
reaction conditions (e.g., o ] ]
than expected. similar reactions and consider
temperature).

running small-scale trials to
establish safe reaction

parameters.
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Physical and Chemical Properties

Property Value Reference
CAS Number 3209-40-3
Molecular Formula C7HsCINOs3
Molecular Weight 189.6 g/mol
Boiling Point (Predicted) 312.4+32.0°C
Density (Predicted) 1.285 + 0.06 g/cm?3
Appearance L?ghj{ yeII.ow to yellow Solid-
Liquid Mixture
Storage Temperature 2-8°C

Experimental Workflows and Logical Relationships

The following diagrams illustrate key safety and handling workflows.
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Caption: Logical relationship for managing chemical hazards.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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